Cas no 30418-53-2 (1-(1,3-dioxaindan-5-yl)prop-2-en-1-one)

• Product Name: 1-(1,3-dioxaindan-5-yl)prop-2-en-1-one
• CAS No: 30418-53-2
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD01696223
• CID: 309551
• PubChem ID: 160188
• Update Time: 2025-04-19

1-(1,3-dioxaindan-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(1,3-benzodioxol-5-yl)-
• 1-(1,3-benzodioxol-5-yl)prop-2-en-1-one
• 1-(1,3-Benzodioxol-5-yl)-2-propen-1-one
• 1-(1,3-dioxaindan-5-yl)prop-2-en-1-one
• AKOS006279008
• 3',4'-(Methylenedioxy)acrylophenone
• 2-Propen-1-one, 1-(1,3-benzodioxol-5-yl)-
• 30418-53-2
• Q53FM79UX6
• Q63409483
• 3,4-METHYLENEDIOXYPHENYL VINYL KETONE
• SCHEMBL998638
• UNII-Q53FM79UX6
• OXOSAFROLE, 1'-
• 1,3-Benzodioxol-5-yl vinyl ketone
• EN300-1997107
• 1'-Oxosafrole
• DTXSID0021092
• Acrylophenone, 3',4'-(methylenedioxy)-
• BRN 4180990

• MDL： MFCD01696223
• Inchi： 1S/C10H8O3/c1-2-8(11)7-3-4-9-10(5-7)13-6-12-9/h2-5H,1,6H2
• InChI Key： LNOUMTOCQWMBOJ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(C=C)=O)=CC1=2

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles